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Compound of Interest

Compound Name: Isavuconazole

Cat. No.: B1672201

For researchers, scientists, and drug development professionals, adherence to strict safety and
disposal protocols is paramount to ensure a safe laboratory environment and maintain
regulatory compliance. Isavuconazole, a potent antifungal agent, requires careful handling
and disposal due to its potential health and environmental hazards. This guide provides
essential, step-by-step procedures for the proper disposal of isavuconazole, its contaminated
materials, and expired products in a laboratory setting.

Isavuconazole Disposal Profile

Based on safety data sheets (SDS), isavuconazole, in the form of isavuconazonium sulfate,
presents several hazards that necessitate its management as a hazardous pharmaceutical
waste. It is harmful if swallowed, suspected of damaging unborn children, and can cause organ
damage through prolonged or repeated exposure.[1][2] Furthermore, it is classified as very
toxic to aquatic life with long-lasting effects and is regulated for transportation as a hazardous
material.[1][2]
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Hazard .
. Description GHS Code Source
Classification
Acute Oral Toxicity Harmful if swallowed. H302 [1112]
Skin Irritation Causes skin irritation. H315 [1]
o Causes serious eye
Eye Irritation o H319 [1]
irritation.
Suspected of
Reproductive Toxicity damaging the unborn H361 [1][2]
child.
Causes damage to
Specific Target Organ organs (liver,
Toxicity (Repeated adrenals, thyroid) H372 [1][2]
Exposure) through prolonged or
repeated exposure.
) o Very toxic to aquatic
Acute Aquatic Toxicity i H400 [2]
ife.
) ] Very toxic to aquatic
Chronic Aquatic ] ) )
. life with long lasting H410 [1][2]
Toxicity
effects.
Regulated for
transportation as a
Transport Regulation hazardous UN 3077 [2]
material/dangerous
good.

Experimental Protocols: Step-by-Step Disposal

Procedures

The following protocols are designed to guide laboratory personnel in the safe disposal of

isavuconazole waste streams.

1. Waste ldentification and Segregation:
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Initial Assessment: Identify all waste streams containing isavuconazole, including pure
active pharmaceutical ingredient (API), unused or expired capsules and vials, reconstituted
solutions, contaminated labware (e.g., vials, syringes, pipette tips), and contaminated
personal protective equipment (PPE).

Segregation at Source: Do not mix isavuconazole waste with general laboratory trash or
non-hazardous waste. Segregate waste into three main categories: solid waste, liquid waste,
and sharps waste.

. Container Selection and Labeling:
Solid Waste:

o Container: Use a designated, leak-proof container with a lid, lined with a heavy-duty
plastic bag. For RCRA hazardous pharmaceutical waste, this is typically a black container.

[3]

o Labeling: Clearly label the container as "Hazardous Pharmaceutical Waste" and identify
the primary constituent as "lsavuconazole." Include the appropriate hazard symbols.

Liquid Waste:

o Container: Use a sealable, chemical-resistant container (e.g., a designated waste solvent
carboy). Ensure the container is compatible with any solvents used in the isavuconazole
solution.

o Labeling: Label the container as "Hazardous Pharmaceutical Waste - Liquid." List all
chemical constituents, including "Isavuconazole" and any solvents.

Sharps Waste:
o Container: Use a rigid, puncture-resistant sharps container.

o Labeling: Label the container as "Hazardous Pharmaceutical Sharps Waste" with the
biohazard symbol if applicable, and clearly indicate that it contains "Isavuconazole.”

. Waste Handling and Collection:
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e Personal Protective Equipment (PPE): When handling isavuconazole waste, always wear

4

appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[3]

Solid Waste Collection:

o Place unused or expired isavuconazole capsules, contaminated gloves, bench paper,

and other solid materials directly into the designated solid hazardous pharmaceutical

waste container.[3]
o Keep the container sealed when not in use.

Liquid Waste Collection:

o Pour liquid waste containing isavuconazole directly into the designated liquid hazardous

waste container.

o Avoid overfilling the container.

o Crucially, do not dispose of liquid isavuconazole waste down the drain.[3] This is to

prevent environmental release, as the substance is very toxic to aquatic life.[1]

Sharps Waste Collection:

o Place all contaminated sharps, such as needles, syringes, and glass Pasteur pipettes,

directly into the designated sharps container.
o Do not recap, bend, or break needles.

. Storage and Disposal:

Temporary Storage: Store sealed and labeled waste containers in a designated satellite

accumulation area within the laboratory, away from general work areas.

Final Disposal: Arrange for the collection of the hazardous pharmaceutical waste by your

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal company. The recommended primary disposal method for pharmaceutical waste is

incineration.[3]
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Isavuconazole Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

isavuconazole waste in a laboratory setting.
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Caption: Workflow for the proper segregation and disposal of isavuconazole waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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